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Compound of Interest

4-(4-methoxyphenyl)-N,N-
Compound Name:
dimethylaniline

Cat. No.: B180176

For researchers, scientists, and drug development professionals, a thorough understanding of
the health and safety profile of chemical compounds is paramount. This guide provides a
comprehensive overview of the available safety data for 4-methoxy-N,N-dimethylaniline (CAS
No: 701-56-4), focusing on its hazardous properties, handling procedures, and emergency
responses.

Summary of Quantitative Data

A critical aspect of chemical safety is the quantitative data that defines its physical, chemical,
and toxicological properties. The following tables summarize the key available data for 4-
methoxy-N,N-dimethylaniline.

Physical and Chemical Properties

Property Value Source
Molecular Formula C9H13NO [1]
Molecular Weight 151.21 g/mol [1][2]
Physical Form Solid, Semi-solid, or liquid [3]
Purity >95% (GC) or 98% [31[4]
Storage Temperature :oom Temperature, sealed in 3]
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Health and Safety Data

Hazard Classification Description

Acute Oral Toxicity Category 4: Harmful if swallowed[5]

Category 4: Harmful if inhaled (Dusts and Mists)
[5]

Acute Inhalation Toxicity

Skin Corrosion/Irritation Category 2: Causes skin irritation[2]

Serious Eye Damage/Eye Irritation Category 2: Causes serious eye irritation[3]

Specific Target Organ Toxicity - Single Exposure  Category 3: May cause respiratory irritation[3]

Experimental Protocols and Safe Handling

Adherence to strict experimental protocols is essential when working with 4-methoxy-N,N-
dimethylaniline to minimize exposure and ensure a safe laboratory environment. The following
procedures are based on established safety guidelines for handling hazardous chemicals.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[5]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

» Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are
experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator with a
particulates filter conforming to EN 143.[5][6]

Handling and Storage

¢ Handling: Avoid contact with skin and eyes. Avoid the formation of dust and aerosols.
Provide appropriate exhaust ventilation at places where dust is formed.[1] Do not breathe
mist, vapors, or spray.[6]
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o Storage: Store in a cool, dry, and well-ventilated place.[1][6] Keep the container tightly closed
and store under an inert gas.[1] The material is hygroscopic.[1] Incompatible materials to
avoid include acids, acid anhydrides, and acid chlorides.[5]

First Aid Measures

« If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[6]

» In Case of Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If
skin irritation persists, call a physician.[5]

e In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes. Get medical attention.[5]

« |If Swallowed: Clean mouth with water and get medical attention.[6]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Avoid dust formation and breathing dust, vapors, mist, or gas.[1]

e Environmental Precautions: Do not let the product enter drains.[1]

o Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid
creating dust.[1]

Signaling Pathways and Experimental Workflows

To visualize the logical relationships in the safe handling of 4-methoxy-N,N-dimethylaniline, the
following workflow diagram is provided.
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Safe handling workflow for 4-methoxy-N,N-dimethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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